ATTO 590 meta-isomer(1+)
Overview
Description
ATTO 590 meta-isomer(1+) is the meta-isomer of ATTO 590 cation. It has a role as a fluorochrome. It is a dicarboxylic acid, an organic heteropentacyclic compound, a xanthene dye and an organic cation.
Scientific Research Applications
Pharmacokinetics and Therapeutic Indicators
- A study highlighted the pharmacokinetic characteristics of a fluorinated pyrimidine, 590-S (PH-FU), which is structurally related to ATTO 590 meta-isomer(1+). The drug demonstrated promising pharmacokinetic attributes, suggesting its potential for further clinical studies (Gan to kagaku ryoho. Cancer & chemotherapy, 1986).
Isomerism and Chemical Properties
- A descriptive study focused on the conceptual understanding of isomerism, highlighting the challenges students face in recognizing and understanding isomers and their properties. This research aids in comprehending the complexity of isomer compounds like ATTO 590 meta-isomer(1+) (Journal of Research in Science Teaching, 1992).
- The challenges students face in understanding chemical terms, including isomerism, were further elaborated in a study. Misconceptions about isomerism, a crucial concept in understanding compounds like ATTO 590 meta-isomer(1+), were identified and addressed (Science Education, 1997).
Isomerism in Medical Research
- Research on the disposition of atrioventricular conduction tissues in the heart with atrial isomerism highlighted the importance of understanding isomerism in medical contexts, which could be relevant for comprehending the biological interactions of ATTO 590 meta-isomer(1+) (Journal of the American College of Cardiology, 1992).
- Another study investigated the characteristics of serum Mac-2 binding protein glycosylation isomer in predicting liver fibrosis in patients, indicating the medical significance of understanding isomer properties, which could be applicable to ATTO 590 meta-isomer(1+) (Journal of Gastroenterology, 2017).
Isomerism and Cardiac Arrhythmias
- A study on the outcomes of left atrial isomerism over a 28-year period provided insights into the implications of isomerism in cardiac health, potentially relevant for understanding the biological interactions of ATTO 590 meta-isomer(1+) (Journal of the American College of Cardiology, 2000).
- The relationship between atrial isomerism and cardiac rhythm was explored, emphasizing the significance of isomerism in cardiac functionalities, which may have implications for the biological applications of ATTO 590 meta-isomer(1+) (The American journal of cardiology, 1987).
properties
Product Name |
ATTO 590 meta-isomer(1+) |
|---|---|
Molecular Formula |
C37H39N2O5+ |
Molecular Weight |
591.7 g/mol |
IUPAC Name |
4-(6,20-diethyl-7,7,9,17,19,19-hexamethyl-2-oxa-20-aza-6-azoniapentacyclo[12.8.0.03,12.05,10.016,21]docosa-1(14),3,5,8,10,12,15,17,21-nonaen-13-yl)benzene-1,3-dicarboxylic acid |
InChI |
InChI=1S/C37H38N2O5/c1-9-38-29-16-31-27(14-24(29)20(3)18-36(38,5)6)33(23-12-11-22(34(40)41)13-26(23)35(42)43)28-15-25-21(4)19-37(7,8)39(10-2)30(25)17-32(28)44-31/h11-19H,9-10H2,1-8H3,(H-,40,41,42,43)/p+1 |
InChI Key |
USDJZBOGKDODDO-UHFFFAOYSA-O |
Canonical SMILES |
CCN1C2=CC3=C(C=C2C(=CC1(C)C)C)C(=C4C=C5C(=CC([N+](=C5C=C4O3)CC)(C)C)C)C6=C(C=C(C=C6)C(=O)O)C(=O)O |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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